Cas no 42855-38-9 ( )

• Product Name: &nbsp
• CAS No: 42855-38-9
• MF: C₂₁H₃₄O₃
• MW: 334.49286699295
• CID: 928505
• PubChem ID: 293328
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC159851
• NSC-159851
• 42855-38-9
• NSC-159850
• methyl 8,9-epoxypimaran-18-oate
• 42855-40-3
• NSC159850
• DTXSID00303664
•  

• Inchi： 1S/C21H34O3/c1-6-17(2)12-13-21-19(4)10-7-9-18(3,16(22)23-5)15(19)8-11-20(21,14-17)24-21/h15H,6-14H2,1-5H3
• InChI Key： ZYTYEZCKOXKTLX-UHFFFAOYSA-N
• SMILES： O1C23CC(C)(CC)CCC12C1(C)CCCC(C(=O)OC)(C)C1CC3

Computed Properties

• Exact Mass: 334.251
• Monoisotopic Mass: 334.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.07g/cm3
• Boiling Point: 404.4ºC at 760 mmHg
• Flash Point: 171.2°C
• Refractive Index: 1.522
• LogP: 4.87390